Cas no 1351588-41-4 (N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 1351588-41-4
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5824670
• PubChem ID: 56765376
• Update Time: 2025-06-29

N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide
• 1351588-41-4
• AKOS024537991
• F6200-1732
• N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzenesulfonamide

• Inchi： 1S/C17H21NO3S/c1-13-9-10-16(11-14(13)2)22(20,21)18-12-17(3,19)15-7-5-4-6-8-15/h4-11,18-19H,12H2,1-3H3
• InChI Key： DWYNMKVIILXEAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(NCC(C)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide

N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 1351588-41-4): An Overview

N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 1351588-41-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxyphenylpropyl moiety and a dimethylbenzenesulfonamide group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide can be represented as follows: the central benzene ring is substituted with two methyl groups at the 3 and 4 positions, and a sulfonamide group is attached to the 1-position. The sulfonamide group is further linked to a hydroxyphenylpropyl moiety, which imparts hydrophilic properties to the molecule. This combination of hydrophobic and hydrophilic regions enhances the compound's solubility and bioavailability, crucial factors for its potential use in drug development.

Recent studies have focused on the biological activities of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide has also been investigated for its potential antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide has also been studied to assess its suitability for therapeutic use. Animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties make it an attractive candidate for further development as an oral medication.

Toxicity studies are essential for evaluating the safety of any potential drug candidate. Preliminary toxicity assessments of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide have indicated that it has a low toxicity profile at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile and identify any potential adverse effects.

The synthesis of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide involves several steps, including the preparation of the hydroxyphenylpropyl amine intermediate and its subsequent reaction with 3,4-dimethylbenzenesulfonyl chloride. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, N-(2-hydroxy-2-phenylpropyl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 1351588-41-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Continued studies are needed to fully explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile for clinical use.